Cas no 2225155-24-6 (5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid)

• Product Name: 5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid
• CAS No: 2225155-24-6
• MF: C₉H₁₂BBrN₂O₂
• MW: 270.92
• CID: 5144233
• PubChem ID: 133555056
• Update Time: 2025-07-19

5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid
• Boronic acid, B-[5-bromo-6-(1-pyrrolidinyl)-3-pyridinyl]-
• (5-Bromo-6-(pyrrolidin-1-yl)pyridin-3-yl)boronic acid
• 2225155-24-6
• (5-Bromo-6-(pyrrolidin-1-yl)pyridin-3-yl)boronicacid

• Inchi： 1S/C9H12BBrN2O2/c11-8-5-7(10(14)15)6-12-9(8)13-3-1-2-4-13/h5-6,14-15H,1-4H2
• InChI Key： XUDLHCSUTYIWNX-UHFFFAOYSA-N
• SMILES： B(C1=CC(Br)=C(N2CCCC2)N=C1)(O)O

Computed Properties

• Exact Mass: 270.01752g/mol
• Monoisotopic Mass: 270.01752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6Ų

Additional information on 5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid

Comprehensive Overview of 5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid (CAS No. 2225155-24-6)

5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid (CAS No. 2225155-24-6) is a highly specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the class of heterocyclic boronic acids, which are widely utilized in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis. The presence of both a bromo substituent and a pyrrolidino group on the pyridine ring makes this molecule a versatile intermediate for constructing complex architectures in drug discovery and advanced materials.

In recent years, the demand for boronic acid-based building blocks like 5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid has surged due to their pivotal role in targeted drug design and bioconjugation strategies. Researchers are particularly interested in its potential applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are hot topics in oncology and neurodegenerative disease research. The compound’s boronic acid moiety enables selective binding to biological targets, making it invaluable for developing next-generation therapeutics.

From a synthetic chemistry perspective, CAS No. 2225155-24-6 is prized for its stability and reactivity under mild conditions. Its pyridine-boronic acid scaffold facilitates efficient C-C bond formation, a critical step in the synthesis of aryl- and heteroaryl-coupled products. This aligns with the growing trend of green chemistry, where researchers seek to minimize waste and improve atom economy. The compound’s compatibility with microwave-assisted synthesis and flow chemistry further enhances its appeal in high-throughput screening environments.

The unique structural features of 5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid also make it a candidate for metal-organic frameworks (MOFs) and catalysis. Its ability to act as a ligand or functional linker has been explored in designing sensors and catalysts for sustainable energy applications. These interdisciplinary applications resonate with current trends in AI-driven material discovery, where computational models predict novel uses for existing compounds.

Quality control and scalability are critical considerations for CAS No. 2225155-24-6. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure purity and consistency, addressing the pharmaceutical industry’s stringent requirements. As the demand for custom synthesis and contract research grows, this compound is increasingly listed in catalogs of leading fine chemical suppliers, catering to both academia and industry.

In summary, 5-Bromo-6-(pyrrolidino)pyridine-3-boronic acid (CAS No. 2225155-24-6) exemplifies the convergence of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications—from drug development to advanced materials—position it as a key player in addressing contemporary scientific challenges. Future research will likely uncover even broader utilities, solidifying its role in innovation-driven fields.